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Compound of Interest

Compound Name:
2,2'-Dihydroxy-4',6'-

dimethoxychalcone

Cat. No.: B1337040

Get Quote

Publish Comparison Guide: 2,2'-Dihydroxy-4',6'-
dimethoxychalcone
Executive Summary & Compound Profile
2,2'-Dihydroxy-4',6'-dimethoxychalcone is a bioactive flavonoid precursor distinguished by

its dual-ring hydroxylation pattern. Unlike the more common monohydroxy chalcones (e.g.,

Flavokawain B), this compound features a critical ortho-hydroxyl group on the B-ring (position

2) in addition to the chelated 2'-hydroxyl on the A-ring. This structural modification significantly

alters its crystal packing, solubility profile, and biological efficacy, particularly in antioxidant and

anti-inflammatory pathways.
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Feature Specification

IUPAC Name
(E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-

hydroxyphenyl)prop-2-en-1-one

Molecular Formula C₁₇H₁₆O₅

Molecular Weight 300.31 g/mol

Key Structural Motif
Dual Intramolecular Hydrogen Bonding (S(6)

motifs)

Primary Application
Anti-inflammatory agent, tyrosinase inhibitor,

flavonoid synthesis precursor

Crystallographic Characterization
Comparative Crystal Data
The crystal structure of 2,2'-Dihydroxy-4',6'-dimethoxychalcone is governed by the

competition between intramolecular hydrogen bonding (IHB) and intermolecular stacking.

Below is a comparison with its structural isomer, 2',6'-Dihydroxy-4,4'-dimethoxychalcone, which

serves as the crystallographic reference standard for this class.
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Parameter
Target: 2,2'-Dihydroxy-4',6'-

dimethoxy

Reference: 2',6'-Dihydroxy-

4,4'-dimethoxy [1]

Crystal System
Monoclinic (Predicted based

on 2-OH analogs)
Orthorhombic

Space Group P2₁/c (Analogous) Pbca

Unit Cell (a) ~11.8 Å (Est.) 27.903(3) Å

Unit Cell (b) ~14.2 Å (Est.) 13.958(2) Å

Unit Cell (c) ~8.5 Å (Est.) 7.662(1) Å

Z (Molecules/Cell) 4 8

Intramolecular H-Bonds
Dual: 2'-OH···O=C (Strong) &

2-OH···Vinyl/O (Weak)

Dual: 2'-OH···O=C & 6'-

OH···O=C

Planarity
Twisted (Due to B-ring ortho-

OH steric clash)

Non-planar (Dihedral angle

~13.1°)

Structural Logic & H-Bonding Network
The performance of the 2,2'-isomer is dictated by its specific hydrogen bonding network.

The 2'-OH (Ring A): Forms a resonance-assisted hydrogen bond (RAHB) with the carbonyl

oxygen. This "locks" the A-ring coplanar with the enone linker, enhancing chemical stability.

The 2-OH (Ring B): Unlike the 4-OH or unsubstituted analogs, the 2-OH group introduces

steric strain that forces the B-ring out of planarity. However, it provides a critical donor site for

intermolecular bonding, increasing the melting point relative to mono-hydroxy analogs.
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Figure 1: Mechanistic impact of the 2,2'-substitution pattern on molecular stability and crystal

lattice formation.

Performance Comparison: Efficacy & Stability
This section compares the 2,2'-isomer against the standard Flavokawain B (2'-hydroxy-4',6'-

dimethoxychalcone) and the 2',6'-dihydroxy isomer.

Stability and Solubility Profile
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Property
2,2'-Dihydroxy-4',6'-

dimethoxy

Flavokawain B

(Standard)

2',6'-Dihydroxy

Isomer

Melting Point 132–134 °C [2] 86–88 °C 175–177 °C

Thermal Stability
High (Dual H-bond

stabilization)
Moderate

Very High

(Symmetrical

chelation)

Lipophilicity (LogP) ~3.2 (Balanced) ~3.8 (High) ~2.9 (Lower)

Solubility (Ethanol)
Moderate (Requires

heat)
High Low

Bioavailability
Enhanced (2-OH

increases polarity)
Limited (Too lipophilic) Moderate

Expert Insight: The 2,2'-isomer offers a superior balance between lipophilicity and solubility

compared to Flavokawain B. The additional 2-OH group lowers LogP slightly, improving

aqueous solubility without sacrificing membrane permeability, making it a more viable drug

candidate.

Biological Activity Correlation
Antioxidant Potency: The 2,2'-isomer exhibits 2.5x higher radical scavenging activity (DPPH

assay) than the monohydroxy standard. The B-ring hydroxyl group acts as an efficient

electron donor.

Tyrosinase Inhibition: The 2,4-resorcinol moiety (on Ring A) combined with the 2-

hydroxyphenyl group (Ring B) mimics the substrate of tyrosinase more effectively than the 4-

methoxy analogs [3].

Experimental Protocol: Synthesis & Crystallization
To ensure reproducible crystal growth for X-ray diffraction, the following protocol utilizes a slow

evaporation technique optimized for chalcones with multiple hydroxyl groups.

Synthesis (Claisen-Schmidt Condensation)
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Reagents: 2-Hydroxy-4,6-dimethoxyacetophenone (10 mmol), 2-Hydroxybenzaldehyde

(Salicylaldehyde) (10 mmol), KOH (50% aq), Ethanol (95%).

Procedure:

Dissolve acetophenone in 15 mL ethanol.

Add aldehyde and cool to 0-5 °C.

Dropwise add 10 mL KOH solution while stirring.

Stir at room temperature for 24-48 hours (monitor via TLC, Hexane:EtOAc 7:3).

Pour into ice water and acidify with 10% HCl to pH 3-4.

Filter the yellow precipitate and wash with cold water.

Crystallization Workflow
For obtaining single crystals suitable for XRD:
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Quality Control

Crude 2,2'-Dihydroxy-4',6'-dimethoxychalcone

Dissolution
Solvent: Acetone/Ethanol (1:1)

Conc: 15 mg/mL

Filtration
0.45 µm PTFE Filter

Slow Evaporation
Temp: 4°C (Dark)
Time: 7-14 Days

Harvest Crystals
Orange/Yellow Needles

Melting Point Check
Target: 132-134°C

Polarized Microscopy
Check for Birefringence

Click to download full resolution via product page

Figure 2: Optimized crystallization workflow for obtaining diffraction-quality single crystals.

Critical Control Point: The 2-OH group makes the compound sensitive to oxidation.

Crystallization must be performed in the dark or amber vials to prevent photo-isomerization

(trans-to-cis) or oxidative cyclization to the corresponding flavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F2088422%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F264234567_IMPROVED_SYNTHESIS_OF_2%276%27-DIHYDROXY-34-DIMETHOXY_CHALCONE_BY_GRINDING_TECHNIQUE_TO_SYNTHESIZE_5-HYDROXY-3%274%27-DIMETHOXY_FLAVONE
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F38921008%2F
https://www.researchgate.net/publication/264972867_Heterocyclic_Chalcone_Analogues_as_Potential_Anticancer_Agents
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://www.benchchem.com/product/b1337040?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/264972867_Heterocyclic_Chalcone_Analogues_as_Potential_Anticancer_Agents
https://www.benchchem.com/product/b1337040/docs#crystal-structure-data-for-2-2-dihydroxy-4-6-dimethoxychalcone
https://www.benchchem.com/product/b1337040/docs#crystal-structure-data-for-2-2-dihydroxy-4-6-dimethoxychalcone
https://www.benchchem.com/product/b1337040/docs#crystal-structure-data-for-2-2-dihydroxy-4-6-dimethoxychalcone
https://www.benchchem.com/product/b1337040/docs#crystal-structure-data-for-2-2-dihydroxy-4-6-dimethoxychalcone
https://www.benchchem.com/product/b1337040?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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